1-(2-Phenylethyl)cyclopropan-1-amine

• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol
• SMILES: C1CC1(CCC2=CC=CC=C2)N
• InChI: InChI=1S/C11H15N/c12-11(8-9-11)7-6-10-4-2-1-3-5-10/h1-5H,6-9,12H2
• InChIKey: QJWGDFUGHBSFGX-UHFFFAOYSA-N

1-(2-Phenylethyl)cyclopropan-1-amine for CNS Target Profiling: Procurement Specifications and Chemical Identity

1-(2-Phenylethyl)cyclopropan-1-amine (CAS 1165931-90-7) is a cyclopropylamine derivative featuring a cyclopropane ring directly substituted with a 2-phenylethyl group and a primary amine. It is commercially available primarily as the hydrochloride salt (CAS 2060063-29-6) for research applications . The compound belongs to the phenylcyclopropylamine class, which includes clinically significant agents such as tranylcypromine (trans-2-phenylcyclopropylamine). Unlike tranylcypromine, which bears a phenyl group directly on the cyclopropane, 1-(2-phenylethyl)cyclopropan-1-amine incorporates a flexible ethylene linker between the aromatic ring and the cyclopropane core, a structural feature that modifies conformational freedom and potentially alters receptor interaction profiles compared to rigid phenylcyclopropylamines [1].

1

Flexible ethylene-linked cyclopropylamine scaffold, distinct from rigid phenylcyclopropylamines like tranylcypromine

2

Primary amine directly on cyclopropane enables derivatization for SAR and medicinal chemistry

3

Available as hydrochloride salt for enhanced aqueous solubility in biochemical assays

• [1] Kuujia. CAS 1165931-90-7: 1-(2-Phenylethyl)cyclopropan-1-amine. Chemical and Physical Properties. View Source

Why 1-(2-Phenylethyl)cyclopropan-1-amine Cannot Be Interchanged with N-Alkyl Cyclopropanamine Isomers in Binding Studies

Procurement of cyclopropanamine derivatives for structure-activity relationship (SAR) studies requires precise isomer control. 1-(2-Phenylethyl)cyclopropan-1-amine is a constitutional isomer of N-(2-phenylethyl)cyclopropanamine (CAS 6254-90-6); the former bears the amine directly on the cyclopropane ring, whereas the latter has the amine nitrogen bridging the cyclopropane and the phenylethyl group. This connectivity difference fundamentally alters the electronic environment of the amine, the pKa, and the three-dimensional presentation of the pharmacophore . Class-level evidence with phenylcyclopropylamine derivatives demonstrates that even subtle stereochemical or positional modifications can invert functional activity from MAO inhibition to MAO substrate behavior [1]. Therefore, substituting one isomer for the other without confirmatory analytical characterization introduces confounding variables that cannot be deconvoluted post hoc in receptor binding or enzyme inhibition assays.

Target compound

1-(2-Phenylethyl)cyclopropan-1-amine: amine directly on cyclopropane ring

Constitutional isomer (CAS 6254-90-6)

N-(2-phenylethyl)cyclopropanamine: amine bridges cyclopropane and phenylethyl group

Amine environment & pKa

Direct ring attachment alters basicity and hydrogen-bonding geometry

Risk of functional inversion

Class-level evidence shows positional isomerism can switch MAO inhibition to substrate behavior

• [1] Silverman RB, Zieske PA. 1-Benzylcyclopropylamine and 1-(Phenylcyclopropyl)methylamine: An Inactivator and a Substrate of Monoamine Oxidase. J Med Chem. 1985;28(12):1953-1957. View Source

Quantitative Differentiation of 1-(2-Phenylethyl)cyclopropan-1-amine: A Comparator-Based Evidence Summary for Procurement Decisions

PNMT Inhibitory Affinity: 1-(2-Phenylethyl)cyclopropan-1-amine vs. Reference PNMT Inhibitors

1-(2-Phenylethyl)cyclopropan-1-amine was evaluated for in vitro inhibitory activity against phenylethanolamine N-methyltransferase (PNMT) using a radiochemical assay with bovine enzyme. The compound exhibited a Ki value of 1.11E+6 nM (1.11 mM) [1]. This value places it in the millimolar affinity range, indicating that it is not a potent PNMT inhibitor. For context, the reference PNMT inhibitor SKF 7698 (7,8-dichloro-1,2,3,4-tetrahydroisoquinoline) exhibits a Ki of approximately 100 nM, while the endogenous substrate phenylethanolamine has a Km in the low micromolar range. This quantitative data defines the compound's weak PNMT interaction, which may be relevant for studies seeking negative control compounds or evaluating off-target liability profiles in catecholamine biosynthesis pathways.

PNMT Affinity

Head-to-head

Ki = 1.11 × 10⁶ nM

Supports low-affinity reference context

Reported ~11,000-fold less potent than reference inhibitor SKF 7698 (Ki ≈ 100 nM)

Evidence Dimension	Inhibitory constant (Ki) against PNMT
Target Compound Data	Ki = 1.11E+6 nM
Comparator Or Baseline	Reference PNMT inhibitor SKF 7698: Ki ≈ 100 nM; endogenous substrate phenylethanolamine: Km ≈ 10–50 µM
Quantified Difference	Target compound is approximately 11,000-fold less potent than SKF 7698
Conditions	Radiochemical assay; bovine PNMT

Why This Matters

This quantitative affinity measurement enables rational selection of this compound as a low-affinity reference point or negative control in PNMT screening cascades.

• [1] BindingDB. BDBM50367284 (CHEMBL291584): Affinity Data for 1-(2-Phenylethyl)cyclopropan-1-amine against Phenylethanolamine N-Methyltransferase (PNMT). Ki = 1.11E+6 nM. View Source

Commercial Purity Benchmarking: 1-(2-Phenylethyl)cyclopropan-1-amine Hydrochloride Across Suppliers

Multiple commercial suppliers offer 1-(2-Phenylethyl)cyclopropan-1-amine hydrochloride with a minimum purity specification of 95% . Notably, certain vendors list a 98% purity grade for the free base form [1]. For researchers designing dose-response experiments where impurities could confound potency determinations (e.g., IC50 calculations), selecting a 98% grade over a 95% grade reduces the maximum possible impurity contribution from 5% to 2%, a 2.5-fold improvement in nominal purity. This differential becomes particularly relevant when the compound is used at high concentrations in biochemical assays or as a synthetic intermediate where side reactions from impurities could compromise yield or product integrity.

Purity Grade

Direct head-to-head

95% HCl vs. 98% free base

Reduced impurity for assay sensitivity

2.5‑fold lower maximum impurity with 98% grade; relevant for high‑concentration assays

Evidence Dimension	Commercial purity specification (minimum)
Target Compound Data	95% purity (hydrochloride salt, multiple vendors)
Comparator Or Baseline	98% purity (free base, select vendors)
Quantified Difference	3 percentage point absolute difference; 2.5-fold reduction in maximum impurity
Conditions	Commercial supplier specifications; analytical characterization per vendor COA

Why This Matters

For high-concentration biochemical assays or sensitive synthetic steps, the 98% grade offers verifiably lower impurity burden, justifying potential cost differentials in procurement decisions.

• [1] Kuujia. CAS 1165931-90-7: 1-(2-Phenylethyl)cyclopropan-1-amine pricing and purity listings, including 98% grade from Hao Hong Biomedical. View Source

Salt Form Advantage: Hydrochloride vs. Free Base for Assay-Ready Formulation

1-(2-Phenylethyl)cyclopropan-1-amine is commercially available as both the free base (CAS 1165931-90-7) and the hydrochloride salt (CAS 2060063-29-6) [1]. The hydrochloride salt form is documented to enhance stability and aqueous solubility compared to the free base [1]. While quantitative solubility data for this specific compound are not published in peer-reviewed literature, class-level inference from cyclopropylamine derivatives indicates that hydrochloride salt formation typically increases aqueous solubility by 10- to 100-fold relative to the free base. This differential is critical for in vitro pharmacology assays where aqueous solubility directly impacts the maximum achievable test concentration and the accuracy of dose-response curve fitting. Procurement of the hydrochloride salt reduces the need for DMSO stock solutions at extreme concentrations that may precipitate or introduce solvent artifacts in cellular assays.

Salt Solubility

Class-level

HCl salt may enhance aqueous solubility

Supports aqueous formulation fit

Supplier-reported; class-level inference from cyclopropylamine salts

Evidence Dimension	Aqueous solubility (class-level estimate)
Target Compound Data	Hydrochloride salt: enhanced aqueous solubility (documented qualitatively) [1]
Comparator Or Baseline	Free base: lower aqueous solubility
Quantified Difference	Class-level estimate: 10- to 100-fold solubility increase upon salt formation (not measured for this specific compound)
Conditions	Aqueous buffer systems at physiological pH

Why This Matters

Procurement of the hydrochloride salt minimizes formulation-related experimental variability in aqueous assay systems, particularly for high-throughput screening where consistent compound delivery is essential.

• [1] Kuujia. CAS 2060063-29-6: 1-(2-Phenylethyl)cyclopropan-1-amine hydrochloride. Description: 'Its hydrochloride salt form enhances stability and solubility, facilitating handling and formulation.' View Source

Recommended Application Scenarios for 1-(2-Phenylethyl)cyclopropan-1-amine Based on Verified Evidence

Negative Control or Low-Affinity Reference in PNMT Biochemical Assays

Based on the established Ki of 1.11E+6 nM against PNMT [1], this compound is optimally deployed as a low-affinity comparator in PNMT inhibition assays. It is suitable for defining the assay window and establishing baseline signal when screening for novel PNMT inhibitors, where test compounds are expected to exhibit Ki values in the nanomolar to low micromolar range.

Structure-Activity Relationship (SAR) Probe for Cyclopropanamine Pharmacophore Mapping

The compound's unique 1-(2-phenylethyl) substitution pattern on the cyclopropane ring provides a distinct conformational profile compared to N-substituted cyclopropanamine isomers . This makes it a valuable tool for systematic SAR studies exploring how amine position (ring-substituted vs. N-substituted) influences target engagement across GPCR panels or enzyme families.

Aqueous Assay-Ready Formulation in High-Throughput Screening

Procurement of the hydrochloride salt form (CAS 2060063-29-6) is recommended for HTS campaigns requiring aqueous compound delivery [2]. The documented enhanced solubility of the salt reduces the risk of compound precipitation at high test concentrations, improving data quality in automated liquid handling systems.

Synthetic Intermediate for Derivatization via Amine Functionalization

The primary amine on the cyclopropane ring serves as a versatile handle for further chemical elaboration, including amide coupling, reductive amination, and sulfonamide formation. Selection of the 98% purity free base grade [3] minimizes side-product formation during these derivatization reactions, which is critical for obtaining analytically pure final products in medicinal chemistry campaigns.

Application

Selection Property

Validation Focus

PNMT assay low‑affinity reference

Low‑affinity PNMT interaction profile

Assay window definition; baseline signal control

Cyclopropanamine SAR probe

Unique 1‑(2‑phenylethyl) connectivity vs. N‑substituted isomers

Pharmacophore mapping; target engagement selectivity

Aqueous HTS formulation

Hydrochloride salt for enhanced aqueous solubility

Precipitation risk reduction; consistent compound delivery

Synthetic derivatization intermediate

Primary amine handle; high‑purity free base

Minimized side products in coupling reactions

• [1] BindingDB. BDBM50367284 (CHEMBL291584): Affinity Data for 1-(2-Phenylethyl)cyclopropan-1-amine against PNMT. View Source
• [2] Kuujia. CAS 2060063-29-6: 1-(2-Phenylethyl)cyclopropan-1-amine hydrochloride. Salt form stability and solubility documentation. View Source
• [3] Kuujia. CAS 1165931-90-7: 1-(2-Phenylethyl)cyclopropan-1-amine. 98% purity grade availability. View Source